Cas no 1695807-83-0 (4-(methylsulfanyl)azepane)

4-(Methylsulfanyl)azepane is a sulfur-containing heterocyclic compound featuring an azepane backbone with a methylsulfanyl substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. Its balanced lipophilicity and steric profile make it a versatile intermediate for modifying physicochemical properties in drug discovery and specialty chemical applications.

4-(methylsulfanyl)azepane structure

Product Name:4-(methylsulfanyl)azepane

CAS No:1695807-83-0

MF:C₇H₁₅NS

MW:145.26570057869

MDL:MFCD28246255

CID:4611379

PubChem ID:20139919

Update Time:2025-06-18

4-(methylsulfanyl)azepane Chemical and Physical Properties

Names and Identifiers

- 4-(methylsulfanyl)azepane
- 4-(methylthio)azepane
- 1H-Azepine, hexahydro-4-(methylthio)-
- MDL： MFCD28246255
- Inchi： 1S/C7H15NS/c1-9-7-3-2-5-8-6-4-7/h7-8H,2-6H2,1H3
- InChI Key： AJGCARNEWLWAPY-UHFFFAOYSA-N
- SMILES： N1CCCC(SC)CC1

Computed Properties

Exact Mass: 145.09252066g/mol
Monoisotopic Mass: 145.09252066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 75.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 37.3Å²

4-(methylsulfanyl)azepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M106120-10mg	4-(methylsulfanyl)azepane	1695807-83-0		10mg	$ 50.00	2022-06-04
TRC	M106120-50mg	4-(methylsulfanyl)azepane	1695807-83-0		50mg	$ 210.00	2022-06-04
TRC	M106120-100mg	4-(methylsulfanyl)azepane	1695807-83-0		100mg	$ 295.00	2022-06-04
Chemenu	CM389326-500mg	4-(methylsulfanyl)azepane	1695807-83-0	95%+	500mg	$406	2023-02-17
Chemenu	CM389326-1g	4-(methylsulfanyl)azepane	1695807-83-0	95%+	1g	$507	2023-02-17
Chemenu	CM389326-5g	4-(methylsulfanyl)azepane	1695807-83-0	95%+	5g	$1518	2023-02-17
Chemenu	CM389326-10g	4-(methylsulfanyl)azepane	1695807-83-0	95%+	10g	$2251	2023-02-17
Enamine	EN300-194784-1.0g	4-(methylsulfanyl)azepane	1695807-83-0	95%	1g	$0.0	2023-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN15580-100MG	4-(methylsulfanyl)azepane	1695807-83-0	95%	100MG	￥ 851.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN15580-250MG	4-(methylsulfanyl)azepane	1695807-83-0	95%	250MG	￥ 1,359.00	2023-04-14